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Compound of Interest

Compound Name: (-)-Isopinocampheol

Cat. No.: B1672273 Get Quote

Ensuring the safe and environmentally responsible disposal of laboratory chemicals is

paramount for the protection of personnel and the ecosystem. This guide provides detailed,

step-by-step procedures for the proper disposal of (-)-Isopinocampheol, tailored for

researchers, scientists, and professionals in drug development. Adherence to these protocols

is essential to mitigate risks and ensure compliance with safety regulations.

Physicochemical and Hazard Profile of (-)-
Isopinocampheol
A thorough understanding of the properties of (-)-Isopinocampheol is the first step in handling

it safely. Key quantitative data are summarized below.
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Property Value Citations

Molecular Formula C₁₀H₁₈O [1][2]

Molecular Weight 154.25 g/mol [2]

Appearance Solid

Melting Point 51-55 °C

Boiling Point 219 °C [1][3]

Flash Point 93.4 °C (200.1 °F) - closed cup [4]

Water Hazard Class
WGK 3 (highly hazardous to

water)

Hazard Summary: (-)-Isopinocampheol is a combustible solid that can cause skin and serious

eye irritation.[5] It may also cause respiratory irritation.[5] Furthermore, it is recognized as being

toxic to aquatic life with long-lasting effects. Therefore, it must not be discharged into sewer

systems or the environment.[6][7]

Operational Protocol for Disposal
This section outlines the standard operating procedure for the collection and disposal of (-)-
Isopinocampheol waste.

Step 1: Personal Protective Equipment (PPE) and
Handling
Before handling (-)-Isopinocampheol waste, ensure you are wearing appropriate PPE.

Gloves: Wear chemical-impermeable gloves.

Eye Protection: Use tightly fitting safety goggles or a face shield.

Lab Coat: A standard lab coat is required.

Respiratory Protection: If there is a risk of dust or aerosol formation, use a NIOSH-approved

respirator (e.g., N95).
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Ventilation: Always handle the chemical waste in a well-ventilated area, such as a chemical

fume hood.[6][7]

Step 2: Waste Collection and Storage
Proper segregation and storage of chemical waste are critical to prevent accidents.

Waste Container: Use a dedicated, suitable, and clearly labeled waste container with a tight-

fitting lid.[6][7]

Labeling: Label the container "Hazardous Waste: (-)-Isopinocampheol" and include the

associated hazard symbols.

Segregation: Store the waste container separately from incompatible materials, foodstuffs,

and feed.[6][7]

Storage Location: Store the sealed container in a cool, dry, and well-ventilated area away

from sources of ignition.[6][7]

Step 3: Accidental Spill Cleanup
In the event of a spill, follow these procedures immediately.

Evacuate: Evacuate non-essential personnel from the immediate area.[6]

Ventilate: Ensure the area is well-ventilated.

Ignition Sources: Remove all sources of ignition (e.g., open flames, sparks).[6][7] Use only

non-sparking tools and explosion-proof equipment for cleanup.[6][7]

Containment: Prevent the spill from spreading or entering drains and waterways.[6][7]

Absorption:

Small Spills: Absorb with an inert, non-combustible material such as sand, earth, or

vermiculite.[8]

Large Spills: Dike the spill and cover with a non-combustible absorbent material.[8]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.benchchem.com/product/b1672273?utm_src=pdf-body
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://www.chemicalbook.com/msds/isopinocampheol_2.pdf
https://www.targetmol.com/attachment/SDS/95842827501568037/TMPY-04884
https://assets.greenbook.net/14-33-24-15-01-2018-mp1H6004.pdf
https://assets.greenbook.net/14-33-24-15-01-2018-mp1H6004.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Collection: Carefully collect the absorbed material and place it into the designated hazardous

waste container.[6]

Decontamination: Clean the spill area thoroughly.

Disposal: The collected waste must be disposed of promptly in accordance with regulations.

[6][7]

Disposal Pathways
The ultimate disposal of (-)-Isopinocampheol waste must be handled by licensed

professionals and facilities. Under no circumstances should it be disposed of down the drain or

in regular trash.

Primary Disposal Method
Licensed Chemical Destruction Plant: The most appropriate method is to send the waste to a

licensed chemical destruction facility.[6][7]

Controlled Incineration: An alternative is controlled incineration with flue gas scrubbing to

prevent the release of harmful substances into the atmosphere.[6][7]

Contact your institution's Environmental Health and Safety (EHS) office to arrange for a pickup

of the hazardous waste. They will ensure it is transported to an approved waste disposal plant.

Disposal of Contaminated Packaging
Empty containers that held (-)-Isopinocampheol must also be treated as hazardous waste

unless properly decontaminated.

Decontamination: Containers can be triple-rinsed with a suitable solvent (the rinsate must be

collected as hazardous waste).[6][7]

Recycling/Reconditioning: Once decontaminated, containers may be offered for recycling or

reconditioning.[6][7]

Landfill Disposal: Alternatively, the cleaned and punctured packaging (to prevent reuse) can

be disposed of in a sanitary landfill, if local regulations permit.[6][7]
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Incineration: Combustible packaging materials may be disposed of via controlled

incineration.[6][7]

Disposal Decision Workflow
The following diagram illustrates the decision-making process for the proper disposal of (-)-
Isopinocampheol.
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Caption: Decision workflow for the safe disposal of (-)-Isopinocampheol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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